N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-2-carboxamide

• IUPAC Name: N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C15H13NO2S2/c17-15(12-3-1-9-18-12)16-8-7-11-5-6-14(20-11)13-4-2-10-19-13/h1-6,9-10H,7-8H2,(H,16,17)
• InChI Key: RFUIJJHZKMLZPC-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol
• CAS No.: 2640976-41-4

Description

“N-(2-{[2,2’-bithiophene]-5-yl}ethyl)furan-2-carboxamide” is a novel furan-2-carboxamide-based small molecule. It is a selective microtubule stabilizing agent (MSA) with IC50 ranging from 4 µM to 8 µM in different cancer cell lines.

Synthesis Analysis

The synthesis of furan-2-carboxamide derivatives involves the reaction of acyl chlorides and heterocyclic amine derivatives. The specific synthesis process for “N-(2-{[2,2’-bithiophene]-5-yl}ethyl)furan-2-carboxamide” is not available in the retrieved data.

Molecular Structure Analysis

The molecular structure of furan-2-carboxamide derivatives has been characterized using various spectroscopic methods including IR, 1H NMR, and 13C NMR spectroscopy. The specific molecular structure of “N-(2-{[2,2’-bithiophene]-5-yl}ethyl)furan-2-carboxamide” is not available in the retrieved data.

Mechanism of Action

Target of Action

Furan derivatives, in general, have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . They have been employed as medicines in a number of distinct disease areas .

Mode of Action

Furan-containing compounds are known to interact with their targets leading to various changes . For instance, a synthesized resveratrol analogue, a furan-2-carboxamide derivative, was found to cause cytotoxicity in HCT116 colorectal cancer cells through several apoptotic events including activation of the Fas death receptor, FADD, caspase 8, caspase 3, caspase 9, and cleaved PARP .

Biochemical Pathways

Furan-containing compounds are known to affect various biochemical pathways . For example, the aforementioned resveratrol analogue causes apoptosis via the activation of an extrinsic pathway leading to caspase activation .

Result of Action

Furan-containing compounds are known to have various therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .

Action Environment

It is known that environmental factors can influence the action of many compounds .

Advantages and Limitations for Lab Experiments

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-2-carboxamide has a number of advantages for use in laboratory experiments. It is a relatively stable compound, with a melting point of 69-71°C, and is soluble in most organic solvents. Additionally, this compound is relatively inexpensive and easy to obtain. However, there are some limitations to using this compound in laboratory experiments. It is a relatively new compound, and there is limited information available on its properties and potential applications. Additionally, it is a highly reactive compound, and care must be taken when handling and storing it.

Future Directions

The potential applications of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-2-carboxamide are still being explored, and there are numerous possibilities for further research. This compound could be used to develop new compounds for use in drug discovery, as well as in other areas of scientific research. Additionally, further research into the biochemical and physiological effects of this compound could lead to new therapeutic applications. Furthermore, this compound could be used to develop new materials for use in the fields of nanotechnology and biotechnology. Finally, this compound could be used to develop new sensors and analytical techniques for use in the laboratory.

Synthesis Methods

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-2-carboxamide can be synthesized through a two-step process. The first step involves the reaction of 2,2’-bithiophene-5-carbaldehyde with ethyl chloroformate in the presence of pyridine, resulting in 2-{[2,2'-bithiophene]-5-yl}ethyl chloroformate. The second step involves the reaction of this intermediate with furan-2-carboxylic acid, in the presence of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), to form this compound.

Scientific Research Applications

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)furan-2-carboxamide is a versatile compound that has a wide range of applications in scientific research. It has been used as a building block for the synthesis of various other compounds, such as 2-{[2,2'-bithiophene]-5-yl}ethyl-1,3-dioxane, which has been used as a precursor for the synthesis of porphyrin-based molecular sensors. This compound has also been used as a starting material for the synthesis of novel heterocyclic compounds, such as 2-{[2,2'-bithiophene]-5-yl}ethyl-4-methyl-1H-pyrrole-3-carboxamide, which has been used as a precursor for the synthesis of organic light-emitting diodes.